Cas no 77867-49-3 (Methyl 1-benzyl-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)

• Product name: Methyl 1-benzyl-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate
• CAS No: 77867-49-3
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD00794601
• CID: 1088460
• PubChem ID: 744954

Methyl 1-benzyl-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-benzyl-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate
• 1-Benzyl-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid methyl ester
• MFCD00794601
• AKOS000622503
• SR-01000480294-1
• 6H-025
• 77867-49-3
• SR-01000480294
• methyl1-benzyl-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate
• methyl 1-benzyl-5-methyl-2-oxo-3H-pyrrole-4-carboxylate
• EU-0043496
• CDA86749
• METHYL 1-BENZYL-2-METHYL-5-OXO-4H-PYRROLE-3-CARBOXYLATE
• STK325778

• MDL： MFCD00794601
• Inchi： InChI=1S/C14H15NO3/c1-10-12(14(17)18-2)8-13(16)15(10)9-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3
• InChI Key： ORIPNIQPGGPXCK-UHFFFAOYSA-N
• SMILES： CC1=C(CC(=O)N1Cc2ccccc2)C(=O)OC

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 410.4±45.0 °C at 760 mmHg
• Flash Point: 202.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 1-benzyl-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)